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Compound of Interest

Compound Name: INCB086550

Cat. No.: B8179962 Get Quote

INCB086550

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for the investigational

compound INCB086550. Adherence to these guidelines is essential for ensuring laboratory

safety, environmental protection, and regulatory compliance. As a novel small-molecule

inhibitor of the PD-1/PD-L1 pathway, proper management of INCB086550 from acquisition to

disposal is a critical component of the research and development process.[1][2][3]

Disclaimer: No specific disposal protocol for INCB086550 has been published. The following

procedures are based on established best practices for the disposal of investigational drugs

and laboratory chemicals.[4][5] It is imperative to consult with your institution's Environmental

Health and Safety (EHS) department for guidance specific to your location and facilities.

Quantitative Data Summary
The following table summarizes key quantitative data for INCB086550, facilitating easy

reference for experimental planning and safety considerations.
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Parameter Value
Significance for Handling
and Disposal

Molecular Weight 693.79 g/mol

Essential for accurate

preparation of solutions and for

waste manifest documentation.

IC50 (PD-1/PD-L1 inhibition) ≤ 10 nM

Indicates high potency,

requiring careful handling to

avoid exposure. Potent

compounds may necessitate

classification as hazardous

waste.

Storage Conditions (Solid)
Dry, dark at 0 - 4°C (short

term), -20°C (long term)

Highlights the need for proper

storage to maintain compound

integrity. Expired or improperly

stored material must be

disposed of.

Storage Conditions (Stock

Solution in DMSO)

-80°C (6 months), -20°C (1

month)

Indicates limited stability in

solution, necessitating the

disposal of unused or expired

solutions. DMSO is a

flammable liquid and must be

considered in waste

segregation.

Solubility in DMSO 100 mg/mL (144.13 mM)

Informs on appropriate

solvents for reconstitution and

for cleaning and

decontamination procedures.

Proper Disposal Procedures for INCB086550
The disposal of investigational compounds like INCB086550 must be approached with a clear

and systematic process to ensure safety and compliance. The following step-by-step guide,

based on general principles for laboratory chemical waste, should be followed.
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Step 1: Consult Institutional Policy and EHS Before beginning any disposal process, the first

and most critical step is to consult your institution's specific policies for chemical and

pharmaceutical waste. Contact your Environmental Health and Safety (EHS) department to

confirm the appropriate disposal pathway for INCB086550. They will provide guidance on

whether it is classified as hazardous waste under local regulations and detail the specific

collection and disposal procedures.

Step 2: Waste Characterization In consultation with EHS, determine if the INCB086550 waste

is considered hazardous. This determination will be based on its chemical properties, including

any potential reactivity, flammability (especially if in a solvent like DMSO), or toxicity. All waste

materials, including pure compound, solutions, contaminated labware (e.g., pipette tips, tubes,

vials), and personal protective equipment (PPE), should be considered for proper disposal.

Step 3: Waste Segregation Proper segregation of waste is crucial to prevent accidental

chemical reactions and to ensure compliant disposal.

Solid Waste: Collect solid INCB086550 waste, including expired compound and

contaminated items like gloves and weigh boats, in a designated, compatible, and clearly

labeled hazardous waste container.

Liquid Waste: Liquid waste containing INCB086550, such as unused stock solutions or

experimental media, should be collected in a separate, leak-proof container compatible with

the solvents used (e.g., a container suitable for DMSO). Do not mix with aqueous waste

unless approved by EHS.

Sharps Waste: Needles, syringes, or other sharps contaminated with INCB086550 should be

disposed of in a designated sharps container.

Step 4: Labeling and Container Management All waste containers must be properly labeled.

The label should include:

The words "Hazardous Waste"

The full chemical name: INCB086550

The solvent(s) and their approximate concentrations
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The date accumulation started

The Principal Investigator's name and contact information

Keep waste containers securely closed except when adding waste.

Step 5: Storage of Waste Store hazardous waste in a designated Satellite Accumulation Area

(SAA) that is at or near the point of generation. The SAA should be a secure area, away from

general laboratory traffic, and should have secondary containment to prevent spills. Ensure that

incompatible waste streams are stored separately.

Step 6: Arrange for Disposal Once a waste container is full or has reached the allowable

accumulation time limit, contact your institution's EHS department to arrange for a pickup. EHS

will coordinate with a licensed hazardous waste vendor for proper transportation and final

disposal, which is typically incineration for investigational drug compounds.
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Disposal Workflow for INCB086550

Step 1: Consult Institutional
Policy and EHS

Step 2: Waste Characterization
(Hazardous vs. Non-Hazardous)

Guidance Provided

Step 3: Segregate Waste
(Solid, Liquid, Sharps)

Based on Characterization

Step 4: Label Waste Containers

Step 5: Store in Satellite
Accumulation Area (SAA)

Step 6: Arrange for EHS Pickup
and Final Disposal
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PD-1/PD-L1 Signaling Pathway and INCB086550 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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